Cas no 1197631-00-7 (5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid)

• Product Name: 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid
• CAS No: 1197631-00-7
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• MDL: MFCD05170018
• CID: 1056835
• PubChem ID: 646303
• Update Time: 2025-11-02

5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid
• 5-(2-chlorophenyl)- 1H-Pyrazole-3-carboxylic acid
• AM20060404
• SY016233
• DB-358553
• A892429
• SCHEMBL643640
• FS-1878
• F2130-0039
• HMS2315G12
• YECLPKDINYXXNB-UHFFFAOYSA-N
• 890621-13-3
• AKOS000265793
• MFCD04327495
• ALBB-020966
• MFCD05170018
• EN300-36322
• 3-(2-chlorophenyl)-1H-pyrazole-5-carboxylic acid
• DS-0122
• 5-(2-Chloro-phenyl)-2H-pyrazole-3-carboxylic acid
• 5-(2-Chloro-phenyl)-2 H -pyrazole-3-carboxylic acid
• CS-W006612
• DTXSID00349421
• Z240119288
• STK392427
• CID 646303
• 5-(2-chloro-phenyl)-2 h-pyrazole-3-carboxylic acid
• BDBM50254315
• CHEMBL505807
• AKOS000140679
• J-516099
• 1H-pyrazole-5-carboxylic acid, 3-(2-chlorophenyl)-
• 1197631-00-7
• MLS000070950
• SMR000013947
• 1H-Pyrazole-3-carboxylic acid, 5-(2-chlorophenyl)-
• BAS 06804308
• cid_646303
• AB21562
• 3-(2-chlorophenyl)-1H-pyrazole-5-carboxylicacid
• 5-(2-Chlorophenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
• SR-01000323427
• BBL008303
• SR-01000323427-1
• 1H-Pyrazole-5-carboxylicacid,3-(2-chlorophenyl)-
• DB-027101
• MLS-0005718.0001
• 5-(2-chlorophenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylicacid, 3-(2-chlorophenyl)-

• MDL： MFCD05170018
• Inchi： 1S/C10H7ClN2O2/c11-7-4-2-1-3-6(7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key： YECLPKDINYXXNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.036 g/l) (25 º C),

5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid

Comprehensive Overview of 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid (CAS 1197631-00-7): Properties, Applications, and Market Insights

5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid (CAS 1197631-00-7) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This pyrazole derivative features a chlorophenyl substituent at the 5-position and a carboxylic acid group at the 3-position, creating unique electronic properties that make it valuable for drug discovery and material science applications.

The molecular structure of this compound (C₁₀H₇ClN₂O₂) exhibits interesting characteristics that researchers are exploring for kinase inhibition and enzyme modulation. Recent studies suggest potential in developing targeted therapies, particularly in oncology research where small molecule inhibitors are in high demand. The chlorophenyl group enhances lipophilicity, potentially improving membrane permeability in biological systems.

In synthetic chemistry, 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid serves as a versatile building block for more complex molecules. Its carboxylic acid functionality allows for various derivatization reactions, including amide formation and esterification, making it valuable for combinatorial chemistry approaches. The compound's stability under standard laboratory conditions contributes to its growing popularity in medicinal chemistry workflows.

The agrochemical industry has shown increasing interest in pyrazole-based compounds like 1197631-00-7 due to their potential as pesticide intermediates. The chlorinated aromatic system may contribute to bioactivity against certain agricultural pests, though specific applications remain under investigation. Researchers are particularly examining its role in developing next-generation crop protection agents with improved environmental profiles.

Market analysis indicates steady growth in demand for specialty pyrazole derivatives, with 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid positioned as an emerging player. The compound's CAS 1197631-00-7 has appeared in numerous patent applications, suggesting expanding intellectual property interest. Current pricing trends reflect its status as a research-grade chemical, with availability primarily through specialty chemical suppliers serving the pharmaceutical development sector.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for pyrazole carboxylic acids. The scientific community is particularly interested in catalytic methods that could reduce the environmental impact of producing such fine chemicals. These developments align with growing regulatory pressures and industry commitments to sustainable manufacturing practices.

Analytical characterization of 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's distinct spectral signatures facilitate quality control in research applications. Storage recommendations generally suggest protection from moisture and extended exposure to light, with stable performance observed at room temperature under inert atmospheres.

The future outlook for CAS 1197631-00-7 appears promising as research continues to uncover new applications. Its structural features make it particularly interesting for fragment-based drug design strategies, where researchers assemble potential drug candidates from smaller molecular units. The compound's hydrogen bonding capacity and metal coordination potential may also open opportunities in catalysis research and functional materials development.

Safety considerations for handling 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid follow standard laboratory protocols for organic compounds. While comprehensive toxicological data remains limited due to its research-stage status, prudent practices include using appropriate personal protective equipment and working in well-ventilated areas. Researchers should consult available safety data sheets for specific handling guidelines.

From a regulatory perspective, 1197631-00-7 currently falls under general chemical regulations rather than specialized controls. However, as with all research chemicals, compliance with local laboratory safety standards and chemical management protocols is essential. The compound's status may evolve as more data becomes available about its biological activity and environmental impact.

The synthesis of 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid typically involves multi-step organic reactions starting from appropriately substituted precursors. Recent literature describes optimized procedures that improve yields and reduce byproducts, reflecting the chemical industry's focus on process efficiency. These methodological advances contribute to the compound's increasing accessibility for research purposes.

In the context of drug discovery trends, this pyrazole derivative aligns with current interests in privileged structures - molecular frameworks that frequently appear in biologically active compounds. Its hydrogen bond donor/acceptor pattern and moderate molecular weight make it particularly suitable for lead compound development in various therapeutic areas.

Academic and industrial laboratories continue to explore novel applications for 5-(2-Chlorophenyl)-3-pyrazolecarboxylic Acid, with recent publications suggesting potential in material science applications beyond its pharmaceutical uses. The compound's ability to form coordination complexes with metals may enable developments in functional materials and catalysis systems.

As research progresses, the scientific community anticipates more detailed structure-activity relationship studies for CAS 1197631-00-7. These investigations will likely clarify the compound's full potential in various applications and may reveal additional structure-property relationships that could guide future molecular design efforts in related chemical series.